molecular formula C24H23N3 B8683502 1-Benzhydryl-3-benzylaminoazetidine-3-carbonitrile CAS No. 138650-21-2

1-Benzhydryl-3-benzylaminoazetidine-3-carbonitrile

Cat. No.: B8683502
CAS No.: 138650-21-2
M. Wt: 353.5 g/mol
InChI Key: WUTXCVALLOTMDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzhydryl-3-benzylaminoazetidine-3-carbonitrile is a useful research compound. Its molecular formula is C24H23N3 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

138650-21-2

Molecular Formula

C24H23N3

Molecular Weight

353.5 g/mol

IUPAC Name

1-benzhydryl-3-(benzylamino)azetidine-3-carbonitrile

InChI

InChI=1S/C24H23N3/c25-17-24(26-16-20-10-4-1-5-11-20)18-27(19-24)23(21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,23,26H,16,18-19H2

InChI Key

WUTXCVALLOTMDE-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)(C#N)NCC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzhydrylazetidin-3-one (3.3 g, 14 mmol) in methanol (35 ml) was added benzylamine (1.6 ml, 15 mmol) and then acetic acid (0.88 ml, 15 mmol) at room temperature. After stirring for 45 minutes, solid NaCN (0.76 g, 15 mmol) was added in portions over 2 minutes and the mixture was heated to reflux overnight. The reaction, which now contained a precipitate, was cooled and then stirred at room temperature. The solids were collected by vacuum filtration, rinsed with a small volume of cold methanol, and then dried, in vacuo, to give I-1A-3a as a solid (3.56 g, 72%): +APcI MS (M+1) 354.4; 1H NMR (400 MHz, CD3OD) δ 7.40 (d, J=7.5 Hz, 4H), 7.35 (d, J=7.5 Hz, 2H), 7.31–7.20 (m, 7H), 7.16 (t, J=7.3 Hz, 2H), 4.44 (s, 1H), 3.76 (s, 2H), 3.48 (d, J=8.3 Hz, 2H), 3.05 (d, J=8.3 Hz, 2H).
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
0.88 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.76 g
Type
reactant
Reaction Step Three
Name
Yield
72%

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